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Compound of Interest

Compound Name:
1-Propanesulfonic acid, 3-(bis(2-

hydroxyethyl)amino)-2-hydroxy-

Cat. No.: B1221597 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation of a 0.2M DIPSO buffer solution, a

zwitterionic buffer commonly utilized in biochemical and biological research. Its effective

buffering range of pH 7.0 to 8.2 makes it suitable for a variety of applications, including enzyme

assays, chromatography, and electrophoresis.[1][2][3][4]

Key Specifications of DIPSO
A summary of the essential quantitative data for 3-(N,N-Bis[2-hydroxyethyl]amino)-2-

hydroxypropanesulfonic acid (DIPSO) is presented below.

Parameter Value References

Molecular Formula C₇H₁₇NO₆S [2]

Molecular Weight ~243.28 g/mol [1]

pKa at 25°C 7.4 - 7.8 [5][6]

Useful pH Range 7.0 - 8.2 [1][2][3][4][5]

Appearance White crystalline powder [5][7]
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Experimental Protocol: Preparation of 1 L of 0.2M
DIPSO Buffer Solution
This protocol outlines the step-by-step procedure for preparing 1 liter of a 0.2M DIPSO buffer

solution at a desired pH.

Materials and Equipment:
DIPSO (3-(N,N-Bis[2-hydroxyethyl]amino)-2-hydroxypropanesulfonic acid) powder

High-purity water (e.g., deionized, distilled, or Milli-Q)

1N Sodium Hydroxide (NaOH) or 1N Hydrochloric Acid (HCl) for pH adjustment

Beaker (1 L or larger)

Graduated cylinder (1 L)

Magnetic stirrer and stir bar

Calibrated pH meter

Weighing scale

Spatula

Volumetric flask (1 L)

Sterile filtration unit (0.22 µm filter) (optional)

Sterile storage bottles

Procedure:
Calculate the required mass of DIPSO:

To prepare a 0.2M solution, the required mass of DIPSO is calculated using its molecular

weight (~243.28 g/mol ).
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.2 mol/L x 1 L x 243.28 g/mol = 48.656 g

Dissolve the DIPSO powder:

Measure approximately 800 mL of high-purity water into a 1 L beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Carefully weigh out 48.656 g of DIPSO powder and add it to the water while stirring.

Continue stirring until the powder is completely dissolved.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the DIPSO solution.

Slowly add 1N NaOH dropwise to increase the pH or 1N HCl to decrease the pH until the

desired value within the buffering range (7.0 - 8.2) is reached. Monitor the pH reading

continuously.

Final volume adjustment:

Once the desired pH is achieved, carefully transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred.

Add high-purity water to the flask until the bottom of the meniscus reaches the calibration

mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization and Storage (Optional but Recommended):
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For applications requiring sterile conditions, filter the buffer solution through a 0.22 µm

sterile filter into a sterile storage bottle.

Label the bottle clearly with the buffer name (0.2M DIPSO), the final pH, and the date of

preparation.

Store the solution at room temperature for short-term use. For long-term storage, it is

recommended to store the solution at -20°C or -80°C.[1]

Workflow for 0.2M DIPSO Buffer Preparation
The following diagram illustrates the logical flow of the preparation protocol.

Start Calculate Mass of DIPSO
(48.656 g for 1 L) Weigh 48.656 g of DIPSO Dissolve in ~800 mL

of High-Purity Water
Adjust pH with
NaOH or HCl

Bring to Final Volume (1 L)
in Volumetric Flask Mix Thoroughly Sterile Filter (0.22 µm)

(Optional) Store Appropriately End

Click to download full resolution via product page

Caption: Workflow for the preparation of a 0.2M DIPSO buffer solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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